2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone

• IUPAC Name: 2-amino-1-[3-[benzyl(methyl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C15H23N3O/c1-17(11-13-6-3-2-4-7-13)14-8-5-9-18(12-14)15(19)10-16/h2-4,6-7,14H,5,8-12,16H2,1H3
• InChI Key: BNOOOCKULLHMKA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2CCCN(C2)C(=O)CN
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone is a synthetic organic compound featuring a piperidine core substituted with a benzyl-methyl-amino group at the 3-position and a 2-aminoethanone moiety at the 1-position. Its molecular formula is inferred to be C16H25N3O based on structural analogs (e.g., benzyl-ethyl variants in , C17H27N3O) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone typically involves multi-step organic reactions. One common method includes the alkylation of piperidine with benzyl methyl amine, followed by the introduction of an amino group at the 2-position of the ethanone moiety. The reaction conditions often require the use of strong bases and solvents such as dimethylformamide (DMF) or tetrahydrofuran (THF) to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with careful control of temperature and pH to optimize yield and purity. Catalysts and automated systems are often employed to ensure consistency and efficiency in the production process.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides under basic conditions.

Major Products Formed

The major products formed from these reactions include various substituted piperidines, alcohols, and carboxylic acids, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

Pharmacological Applications

• Antidepressant Activity
  • Research has indicated that compounds similar to 2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone exhibit potential antidepressant effects. This is attributed to their ability to modulate neurotransmitter systems, particularly serotonin and norepinephrine pathways.
• CNS Stimulants
  • The compound has been investigated for its stimulant properties, which may be beneficial in treating conditions such as ADHD (Attention Deficit Hyperactivity Disorder). Its piperidine structure is known for enhancing dopaminergic activity in the brain.
• Analgesic Effects
  • Preliminary studies suggest that this compound may possess analgesic properties, making it a candidate for pain management therapies. Its interaction with opioid receptors could provide insights into developing new pain relief medications.

Case Study 1: Antidepressant Efficacy

A study conducted on a series of piperidine derivatives, including 2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone, demonstrated significant antidepressant-like effects in animal models. The results showed a reduction in immobility time in the forced swim test, indicating increased locomotor activity and potential antidepressant properties .

Case Study 2: Stimulant Properties

In a controlled experiment assessing the effects of various piperidine derivatives on hyperactivity in rodent models, 2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone was shown to significantly reduce hyperactive behaviors compared to the control group. This suggests its potential application as a treatment for ADHD .

Mechanism of Action

The exact mechanism of action of 2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone is not fully understood. it is believed to interact with various molecular targets, including enzymes and receptors, through its amino and piperidine groups. These interactions can modulate biological pathways and result in specific physiological effects.

Comparison with Similar Compounds

2-Amino-1-(piperidin-1-yl)ethanone (TDG6)

• Structure: Lacks the 3-(benzyl-methyl-amino) substituent.
• Molecular Formula : C8H14N2O (MW: 154.21 g/mol).
• Synthesis : 80% yield via direct amination .
• Properties : Simpler structure with lower lipophilicity, as indicated by its NMR data (δ 3.50–1.43 ppm in CDCl3) .

1-(1-Aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone Derivatives

• Structure: Tetrazole ring replaces the amino group; aryl substituents vary (e.g., 4-chlorophenyl) .
• Molecular Formula : C14H15ClN6O (example compound).
• Properties : Tetrazole introduces strong electron-withdrawing effects, enhancing metabolic stability but reducing solubility compared to the target compound .

2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone

• Structure: Ethyl group replaces methyl in the benzyl-alkyl-amino substituent.
• Molecular Formula : C17H27N3O (MW: 289.42 g/mol) .

Substituent Effects on Pharmacological and Physical Properties

Hydroxyphenyl Derivatives (e.g., 2-Amino-1-(2-hydroxyphenyl)ethanone)

• Structure: Phenolic hydroxyl group replaces the benzyl-methyl-amino group.
• Molecular Formula: C8H9NO2 (MW: 151.17 g/mol) .
• Properties : Enhanced polarity and hydrogen-bonding capacity, improving aqueous solubility but reducing blood-brain barrier permeability compared to the target compound .

Fluorinated Derivatives (e.g., Compound 23 in )

• Structure : Fluorophenyl and imidazo-pyrazine moieties.
• Molecular Formula : C18H17F2N5O (example).
• Properties : Fluorine atoms enhance binding affinity to hydrophobic pockets in enzymes, while the bicyclic system may improve target selectivity .

Cyclopropyl-Substituted Analogs

• Structure : Cyclopropyl groups replace benzyl substituents.
• Example: 2-Amino-1-{2-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone (C18H27N3O, MW: 301.43 g/mol) .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties	Reference
2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone	C16H25N3O*	275.39*	3-(Benzyl-methyl-amino)	Balanced lipophilicity/polarity
2-Amino-1-(piperidin-1-yl)ethanone (TDG6)	C8H14N2O	154.21	None	High yield (80%), simple structure
1-(1-(4-Chlorophenyl)-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone	C14H15ClN6O	318.77	Tetrazole, 4-chlorophenyl	Enhanced metabolic stability
2-Amino-1-(2-hydroxyphenyl)ethanone	C8H9NO2	151.17	2-Hydroxyphenyl	High polarity, low BBB penetration
2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-ethanone	C17H27N3O	289.42	3-(Benzyl-ethyl-amino)	Increased lipophilicity

*Inferred based on structural analogs.

Key Findings and Implications

Structural Flexibility: The piperidine-ethanone scaffold accommodates diverse substituents, enabling fine-tuning of lipophilicity, solubility, and target engagement .

Pharmacological Potential: Benzyl-methyl-amino substituents balance hydrophobicity and steric bulk, making the target compound a candidate for central nervous system (CNS) drug development .

Synthetic Challenges : Bulky substituents (e.g., benzyl-ethyl) may reduce reaction yields compared to simpler analogs like TDG6 .

Biological Activity

2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone, with the CAS number 1353972-82-3, is a compound that has garnered attention due to its potential biological activities. Its molecular formula is C16H25N3O, and it has a molecular weight of 275.39 g/mol. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanism of action, and relevant case studies.

Antibacterial Activity

The compound's antibacterial properties have been investigated in various studies. A significant finding is that compounds with similar structural motifs exhibit varying degrees of antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, related alkaloids have shown minimum inhibitory concentrations (MIC) against Staphylococcus aureus and Escherichia coli ranging from 75 µg/mL to 150 µg/mL .

Compound	Target Bacteria	MIC (µg/mL)
Compound A	B. subtilis	75
Compound B	E. coli	<125
2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone	Various	TBD

Antifungal Activity

In addition to antibacterial effects, compounds similar to 2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone have demonstrated antifungal properties. The mechanisms often involve disruption of fungal cell membranes, leading to increased permeability and cell death .

The biological activity of this compound may be attributed to its ability to interact with specific cellular targets. Studies indicate that alkaloids can alter the permeability of bacterial cell membranes, allowing them to penetrate and exert their effects more effectively . This mechanism is crucial for understanding how the compound may function in therapeutic contexts.

In Vitro Studies

Research has shown that derivatives of piperidine compounds, including those related to 2-Amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone, exhibit promising results in vitro. For example, a study reported that certain piperidine derivatives had significant antibacterial activity against resistant strains of bacteria .